Cas no 69411-68-3 (3-fluoro-4-(trifluoromethyl)aniline)

3-fluoro-4-(trifluoromethyl)aniline Properties

Names and Identifiers

• 4-amino-2-fluorobenzotrifluoride
• 2-FLUORO-4-AMINO BENZOTRIFLUORIDE
• 3-Fluoro-4-(trifluoromethyl)aniline
• 3-Fluoro-4-trifluoromethylaniline
• 3-Fluoro-4-trifluoromethylphenylamine
• Benzenamine, 3-fluoro-4-(trifluoromethyl)-
• 3-fluoro-4-trifluoromethyl-phenylamine
• 3-fluoro-4-(trifluoromethyl)phenylamine
• PubChem1631
• 4-amino,2-fluorobenzotrifluoride
• CRRVZRDISHOQQL-UHFFFAOYSA-N
• WT111
• 3-fluoro-4-trifluoromethyl aniline
• SBB089509
• CL8427
• PC3667
• 3-fluoro
• J-514330
• CS-0007571
• DTXSID90371019
• A9183
• FT-0601461
• AC-2329
• 69411-68-3
• SY015027
• 3-Fluoro-4-(trifluoromethyl)aniline, 97%
• 4-Amino-2-fluorobenzotrifluoride, AldrichCPR
• SCHEMBL378627
• AKOS005254600
• AM61641
• 3-fluoro-4-(trifluoromethyl)benzenamine
• 3-fluoro-4-(trifluoromethyl)-aniline
• Z1201619626
• MFCD00190120
• PS-8546
• EN300-127185
• +Expand

• MDL： MFCD00190120
• InChIKey： CRRVZRDISHOQQL-UHFFFAOYSA-N
• Inchi： 1S/C7H5F4N/c8-6-3-4(12)1-2-5(6)7(9,10)11/h1-3H,12H2
• SMILES： FC1C([H])=C(C([H])=C([H])C=1C(F)(F)F)N([H])[H]

Computed Properties

• Exact Mass: 179.03600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 179.036
• Heavy Atom Count: 12
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26

Experimental Properties

• LogP: 3.00790
• PSA: 26.02000
• Refractive Index: 1.383
• Boiling Point: 203.8 °C at 760 mmHg
• Melting Point: 54.0 to 58.0 deg-C
• Flash Point: 93.8 °C
• Color/Form: Brown crystals.
• Solubility: Insoluble in water.
• Density: 1.383

3-fluoro-4-(trifluoromethyl)aniline Security Information

• Symbol: GHS07
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22
• Hazard Statement： H311,H302,H332,H315,H319
• Warning Statement： P280H,P305
  P351
  P338,P309,P310
• Prompt：warning
• Risk Phrases： 20/21/22-36/37/38
• HazardClass：6.1

3-fluoro-4-(trifluoromethyl)aniline Customs Data

• HS CODE：2921420090
• Customs Data：

  China Customs Code:

  2921420090

  Overview:

  2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides